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Compound of Interest |

Compound Name: cis-2-Decene
CAS No.: 20348-51-0
Cat. No.: B1277015

Get Quote

An In-depth Technical Guide to the Chemical Properties of cis-2-Decene

Executive Summary

This technical guide provides a comprehensive overview of the chemical and physical
properties of cis-2-Decene (IUPAC name: (Z)-dec-2-ene). As a key member of the internal
alkene family, cis-2-Decene serves as a valuable intermediate and building block in organic
synthesis, with potential applications in pharmaceutical development and materials science.
This document details its molecular structure, physical characteristics, spectroscopic profile,
chemical reactivity, and established protocols for its synthesis and safe handling. The inherent
stereochemistry and electronic properties of the cis-alkene functionality are explored to provide
researchers and drug development professionals with the foundational knowledge required for
its effective application.

Molecular Structure and Identification

cis-2-Decene is an unsaturated hydrocarbon with the molecular formula C1oHz20 and a
molecular weight of 140.27 g/mol .[1][2][3] Its structure consists of a ten-carbon chain with a
carbon-carbon double bond located between the second and third carbon atoms. The "cis" or "
(2)" designation indicates that the hydrogen atoms attached to the double-bonded carbons are
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on the same side of the double bond, resulting in a characteristic "U-bending" shape.[4] This
specific geometry is a critical determinant of its physical properties and chemical reactivity.

Key ldentifiers:

e |[UPAC Name: (2)-dec-2-ene[3]

« CAS Number: 20348-51-0[1][2]

e Molecular Formula: CioH20[1][2][3]

e SMILES: CCCCCCC/C=C\C[3]

e InChlKey: YKNMBTZOEVIICM-HYXAFXHYSA-N[3]
Caption: Molecular structure of cis-2-Decene.

Physical and Chemical Properties

cis-2-Decene is a colorless to almost colorless liquid at room temperature.[1] Its physical
properties are governed by its molecular weight and the steric hindrance introduced by the cis
configuration. Unlike its linear alkane counterpart (decane), the double bond introduces a point
of reactivity and influences intermolecular forces. The molecule is non-polar, leading to its
insolubility in water but good solubility in nonpolar organic solvents.[4][5]

Table 1: Key Physical and Chemical Properties of cis-2-Decene
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Property Value Source(s)
Molecular Weight 140.27 g/mol [11121[3]
Colorless to almost colorless
Appearance o [1]
clear liquid
Boiling Point 61 °C at 15 mmHg [1][6]
Melting Point -56.93 °C (estimate) [6]
Density 0.75 g/cm3 at 20 °C [1][6]
Refractive Index 1.4260 - 1.4300 at 20 °C [1][6]
Flash Point 47 °C [1]
1.7 £ 0.2 mmHg at 25 °C
Vapor Pressure ) [6]
(Predicted)
Water Solubility Insoluble [41[5]
Purity (Commercial) >95.0% (GC) [1][2]

The cis geometry results in a lower melting point compared to the corresponding trans isomer
because the "U" shape hinders efficient packing into a crystal lattice.[4] Conversely, cis-alkenes
can exhibit slightly higher boiling points than their trans counterparts due to the presence of a
small net molecular dipole, whereas the dipoles in a trans isomer tend to cancel each other out.

[4]

Spectroscopic Profile

Spectroscopic analysis is essential for the unambiguous identification and purity assessment of
cis-2-Decene.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are definitive for
confirming the structure. The vinylic protons in the *H NMR spectrum are particularly
diagnostic, exhibiting chemical shifts and coupling constants characteristic of a cis-
disubstituted alkene. Commercial suppliers confirm the structure via NMR.[1]
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e Infrared (IR) Spectroscopy: The IR spectrum would show characteristic C-H stretching
frequencies for both sp2 (vinylic) and sp?3 (aliphatic) carbons. A key feature is the C=C
stretching absorption, which is typically found around 1650 cm™1,

e Mass Spectrometry (MS): Gas Chromatography-Mass Spectrometry (GC-MS) is used for
both separation and identification. The mass spectrum of cis-2-Decene will show a
molecular ion peak (M*) at m/z = 140, corresponding to its molecular weight. PubChem
provides reference GC-MS data showing characteristic fragmentation patterns.[3]

Chemical Reactivity and Stability

The reactivity of cis-2-Decene is primarily dictated by the carbon-carbon double bond, which
serves as a region of high electron density, making it susceptible to attack by electrophiles.

 Stability:Cis-alkenes are thermodynamically less stable than their trans counterparts due to
steric strain between the alkyl groups on the same side of the double bond.[7] This inherent
strain can be a driving force for isomerization to the more stable trans form, particularly in the
presence of acid, heat, or light. This lower stability can also translate to higher reactivity in
certain addition reactions compared to the trans isomer.[7]

o Reactivity: As a typical alkene, cis-2-Decene undergoes a variety of addition reactions.[8]
The choice of reagents and conditions can be used to stereoselectively synthesize a range
of functionalized decane derivatives, making it a versatile synthetic intermediate.
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Caption: Key reaction pathways for cis-2-Decene.

Synthesis Protocol: Selective Hydrogenation

A common and stereoselective method for synthesizing cis-alkenes is the partial reduction of
an alkyne. The synthesis of cis-2-Decene can be reliably achieved via the hydrogenation of 2-
decyne using a poisoned catalyst, such as Lindlar's catalyst, which prevents over-reduction to
the corresponding alkane.

Experimental Protocol: Synthesis of cis-2-Decene from 2-Decyne

o Catalyst Preparation: Prepare Lindlar's catalyst (palladium on calcium carbonate, poisoned
with lead acetate and quinoline) in a suitable reaction flask under an inert atmosphere (e.g.,
Nitrogen or Argon).
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» Reaction Setup: Dissolve 2-decyne in a solvent such as hexane or ethanol and add it to the
reaction flask containing the catalyst.

e Hydrogenation: Purge the system with hydrogen gas (Hz) and maintain a positive pressure
(typically using a balloon filled with Hz).

» Monitoring: Vigorously stir the reaction mixture at room temperature. Monitor the reaction
progress by thin-layer chromatography (TLC) or gas chromatography (GC) to observe the
consumption of the starting alkyne and the formation of the cis-alkene. It is critical to stop the
reaction once the alkyne is consumed to prevent further reduction to n-decane.

o Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove the
catalyst.

 Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can
be purified by fractional distillation to yield pure cis-2-Decene. The purity should be
confirmed by GC and NMR analysis.

Lindlar's Catalys!
+ Hz Gas —_

Partial Hydrogenation Filtration to
(Syn-addition) Remove Catalyst
2-Decyne
(Starting Material)

Click to download full resolution via product page
Caption: Workflow for the synthesis of cis-2-Decene.

Safety and Handling

cis-2-Decene is a flammable liquid and vapor and may be fatal if swallowed and enters the
airways due to its aspiration hazard.[1] Standard laboratory safety protocols must be strictly
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followed.

Personal Protective Equipment (PPE): Wear chemical-impermeable gloves, safety glasses
or goggles, and a lab coat.[9]

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood.[9] Keep
away from heat, sparks, open flames, and other ignition sources.[1] Use non-sparking tools
and explosion-proof electrical equipment.[1] Ground and bond containers when transferring

material to prevent static discharge.[1]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][9] A
storage temperature of <15°C is recommended.[1]

e First Aid:

o If Swallowed: Do NOT induce vomiting. Immediately call a poison control center or doctor.

[1]
o If on Skin: Remove contaminated clothing and rinse skin with plenty of water.[1]

» Transportation:cis-2-Decene is regulated for transport under UN3295 as a Class 3
flammable liquid, Packing Group III.[1][10]

Applications in Research and Drug Development

While direct applications of cis-2-Decene in final drug products are not widespread, its utility
lies in its role as a versatile chemical intermediate. The defined stereochemistry of the double
bond allows for the construction of complex molecular architectures with precise control over
the spatial arrangement of functional groups.

» Stereoselective Synthesis: The cis-alkene can be used as a starting point for
diastereoselective reactions, such as epoxidation followed by nucleophilic opening, or syn-
dihydroxylation, to introduce new stereocenters into a molecule.

» Fragment-Based Design: As a lipophilic hydrocarbon fragment, derivatives of cis-2-Decene
can be incorporated into larger molecules to modulate properties such as solubility,
membrane permeability, and binding affinity to biological targets.
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» Metathesis Reactions: The internal double bond can participate in olefin metathesis
reactions, providing a powerful tool for carbon-carbon bond formation in the synthesis of
complex macrocycles and polymers.

Conclusion

cis-2-Decene is a fundamentally important internal alkene with well-defined physical and
chemical properties. Its value in a research and development setting is derived from the
reactivity of its cis-configured double bond, which allows for a multitude of chemical
transformations. A thorough understanding of its stability, reactivity, and handling requirements,
as detailed in this guide, is crucial for any scientist intending to utilize this compound in
synthetic applications, from fundamental research to the complex pathways of drug
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1277015/docs?utm_src=pdf-body#cis-2-decene-chemical-properties
https://www.webqc.org/chemical-compound-de-941.html
https://www.benchchem.com/product/b1277015/docs?utm_src=pdf-body#cis-2-decene-chemical-properties
https://www.cplabsafety.com/cis-2-decene-min-95-gc-1-ml.html
https://www.airliquide.ca/cis-2-butene-compressed
https://pubchem.ncbi.nlm.nih.gov/compound/5364451
https://pubchem.ncbi.nlm.nih.gov/compound/Decene
https://www.benchchem.com/product/b1277015/docs?utm_src=pdf-body#cis-2-decene-chemical-properties
https://www.cplabsafety.com/cis-2-decene-1ml.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/07%3A_Alkenes_and_Alkynes/7.04%3A_Physical_Properties_of_Alkenes
https://www.benchchem.com/product/b1277015?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

. Cis-2-Decene | 20348-51-0 | TCI AMERICA [tcichemicals.com]

. calpaclab.com [calpaclab.com]

. (2Z2)-2-Decene | C10H20 | CID 5364451 - PubChem [pubchem.ncbi.nlm.nih.gov]
. chem.libretexts.org [chem.libretexts.org]

. Decene | C10H20 | CID 5364559 - PubChem [pubchem.ncbi.nim.nih.gov]

. Page loading... [wap.guidechem.com]

. pdf.benchchem.com [pdf.benchchem.com]

. webqc.org [webgc.org]

°
(] [e0] ~ » [6)] EaN w N -

. chemicalbook.com [chemicalbook.com]
¢ 10. calpaclab.com [calpaclab.com]

¢ To cite this document: BenchChem. [cis-2-Decene chemical properties]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1277015/docs#cis-2-
decene-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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